Cas no 625-96-7 (3-methylcyclohexan-1-one)

3-methylcyclohexan-1-one structure

Product Name:3-methylcyclohexan-1-one

CAS No:625-96-7

Molecular Formula:C_₇H_₁₂O

Molecular Weight:112.169582366943

CID:956943

3-methylcyclohexan-1-one Properties

Names and Identifiers

- 3-methylcyclohexan-1-one
- InChIKey： UJBOOUHRTQVGRU-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H12O/c1-6-3-2-4-7(8)5-6/h6H,2-5H2,1H3
- SMILES： CC1CCCC(=O)C1

Computed Properties

Exact Mass: 112.088815
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 112.088815
Heavy Atom Count: 8
Complexity: 96.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 17.1

3-methylcyclohexan-1-one Related Literature

1. Enzyme catalysis in uni- and bi-continuous microemulsions: dependence of kinetics on substrate partitioning

Karin M. Larsson,Patrick Adlercreutz,Bo Mattiasson,Ulf Olsson J. Chem. Soc. Faraday Trans. 1991 87 465
2. Preparation and application of surface activated Si-MCM-41 and SBA-16 as reusable supports for reduction of cyclic ketones with preferential stereoselectivity

Haribandhu Chaudhuri,Subhajit Dash,Ashis Sarkar RSC Adv. 2016 6 99444
3. Regio- and enantio-selective enolisations of cyclic ketones using chiral lithium amide bases

Kimberley Bambridge,Barry P. Clark,Nigel S. Simpkins J. Chem. Soc. Perkin Trans. 1 1995 2535
4. Enhanced enantioselectivity of 3-methylcyclohexanone by mixed diol host compounds

Luigi R. Nassimbeni,Hong Su,Tanith-Lea Curtin Chem. Commun. 2012 48 8526
5. Computer simulation of the statistical correlation between rotation and translation in 3-methylcyclohexanone

Myron W. Evans,Gareth J. Evans,Jan Baran J. Chem. Soc. Faraday Trans. 2 1983 79 1473
6. Candida antarctica lipase B-catalyzed synthesis of polyesters: starting from ketones via a tandem BVO/ROP process

Jiaren Zhong,Fan Xu,Jianfeng Wang,Yanyan Li,Xianfu Lin,Qi Wu RSC Adv. 2014 4 8533
7. A simple field test for the determination of cyclohexanone and methylcyclohexanone vapours in air

P. Andrew,A. F. Smith,R. Wood Analyst 1971 96 528
8. 189. Refractive indices and molecular refractivities of 3-methylcyclohexanone and pulegone

Delia M. Simpson J. Chem. Soc. 1939 886
9. Clathrates of TETROL: selective inclusion of methylcyclohexanones in their energetically unfavorable axial methyl conformations

B. Barton,M. R. Caira,E. C. Hosten,C. W. McCleland,S. Weitz Chem. Commun. 2014 50 13353
10. New chiral selectors derived from lactic acid. Cocrystalline and sorptive optical resolutions, and the crystal structure of an inclusion complex with 3-methylcyclohexanone

Edwin Weber,Claus Wimmer,Antonio L. Llamas-Saiz,Concepcion Foces-Foces J. Chem. Soc. Chem. Commun. 1992 733

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